N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C20H15FN6O3S/c21-13-2-4-14(5-3-13)27-19-18(25-26-27)20(24-10-23-19)31-9-17(28)22-8-12-1-6-15-16(7-12)30-11-29-15/h1-7,10H,8-9,11H2,(H,22,28)
• InChI Key: ZKCBIEKORCFYAF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NC=NC4=C3N=NN4C5=CC=C(C=C5)F
• Molecular Formula: C20H15FN6O3S
• Molecular Weight: 438.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H15FN6O3S and its molecular weight is 438.44. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Insecticidal Assessment

Triazolopyrimidines and related heterocycles have been synthesized and evaluated for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. These compounds are part of a broader exploration of heterocyclic chemistry aimed at developing new insecticidal agents with potentially lower environmental impact and higher specificity towards target pests (Fadda et al., 2017).

Radiosynthesis for Imaging Applications

Radiolabeled triazolopyrimidines, including those substituted with fluorine atoms, have been developed for positron emission tomography (PET) imaging. These compounds are used to study various biological targets, including the translocator protein (18 kDa), which is significant in neuroinflammation and neurodegenerative diseases (Dollé et al., 2008).

Antimicrobial and Antitumor Activities

Derivatives of triazolopyrimidines and related structures have been investigated for their antimicrobial and antitumor activities. These studies highlight the potential of such compounds in medical research, particularly in developing new treatments for infectious diseases and cancer (Gomha et al., 2018).

Synthesis of Antiasthma Agents

Research into the synthesis of triazolopyrimidines for potential use as antiasthma agents has been conducted, exploring their utility in inhibiting mediator release, a critical factor in asthma pathophysiology. This research demonstrates the versatility of triazolopyrimidine structures in designing compounds for various therapeutic applications (Medwid et al., 1990).